![molecular formula C10H8BrNO B072311 8-Bromo-2-methylquinolin-4-ol CAS No. 1201-08-7](/img/structure/B72311.png)
8-Bromo-2-methylquinolin-4-ol
Overview
Description
8-Bromo-2-methylquinolin-4-ol is a chemical compound with the molecular formula C10H8BrNO . It is also known by other names such as 8-Bromo-4-hydroxy-2-methylquinoline, 8-bromo-2-methyl-1H-quinolin-4-one, and 8-bromo-2-methyl-4-quinolinol .
Synthesis Analysis
The synthesis of 2-methylquinoline and its derivatives, which includes 8-Bromo-2-methylquinolin-4-ol, has been reported in various studies . The Doebner–von Miller reaction is considered one of the best techniques for the synthesis of 2-methylquinoline .Molecular Structure Analysis
The molecular structure of 8-Bromo-2-methylquinolin-4-ol consists of a benzene ring fused with a pyridine moiety . The molecular weight of this compound is 238.08 g/mol .Chemical Reactions Analysis
Quinoline and its derivatives, including 8-Bromo-2-methylquinolin-4-ol, have been synthesized using various protocols such as Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner–von Miller, and Conrad–Limpach . These reactions involve transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions .Physical And Chemical Properties Analysis
8-Bromo-2-methylquinolin-4-ol has a molecular weight of 238.08 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . The compound has a rotatable bond count of 0 . Its exact mass and monoisotopic mass are 236.97893 g/mol . The topological polar surface area of the compound is 29.1 Ų .Scientific Research Applications
Antimicrobial Agent Development
Quinoline derivatives, including 8-Bromo-2-methylquinolin-4-ol, have shown promise as antimicrobial agents. They are known to exhibit good activity against various Gram-positive and Gram-negative microbial species. The antimicrobial activity is attributed to the substitution on the heterocyclic pyridine ring . This compound could be pivotal in the development of new antimicrobial drugs with improved pharmacodynamic and pharmacokinetic properties and fewer side effects.
Anticancer Research
Quinoline compounds have been identified as potential anticancer agents. They are used in the synthesis of new structural prototypes that demonstrate significant antitumor activity. For instance, certain quinoline derivatives have shown notable antitumor activity against various cancer cell lines due to the presence of specific substituent groups . Research into 8-Bromo-2-methylquinolin-4-ol could lead to the discovery of new anticancer drugs with enhanced efficacy.
Biosensor Technology
In the field of biochemistry, 8-Bromo-2-methylquinolin-4-ol has been utilized as a biosensor for the detection of biomolecules such as insulin, glucose, and proteins. Its role in biosensor technology is crucial for the advancement of non-invasive and rapid diagnostic methods.
Drug Discovery and Enzyme Inhibition
This compound is also explored in drug discovery for its potential as an inhibitor of various enzymes and receptors. It serves as a key scaffold for the synthesis of molecules that can modulate biological pathways, which is essential for the development of targeted therapies.
Photoremovable Protecting Group in Chemistry
8-Bromo-2-methylquinolin-4-ol is recognized for its application as a photoremovable protecting group. This property is particularly useful in synthetic organic chemistry, where protecting groups are employed to temporarily mask functional groups during chemical reactions. The ability to remove these groups using light provides a controlled and clean method for deprotection.
Material Science and Catalysis
The compound’s unique properties make it valuable in material science and catalysis. It can be used as a ligand for preparing various metal complexes, which are important in catalytic processes. These complexes can be applied in the synthesis of polymers, fine chemicals, and other materials .
Mechanism of Action
Target of Action
Quinoline derivatives, to which this compound belongs, are known to exhibit a wide range of biological activities . They are utilized in various areas of medicine and are present in numerous biological compounds .
Mode of Action
Quinoline derivatives are known to inhibit dna synthesis by promoting cleavage of bacterial dna gyrase and type iv topoisomerase, ultimately leading to rapid bacterial death .
Biochemical Pathways
Quinoline derivatives are known to impact a variety of biological pathways due to their broad spectrum of activity .
Result of Action
Quinoline derivatives are known to exhibit a wide range of biological activities, including antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, and anti-inflammatory effects .
Action Environment
The action, efficacy, and stability of 8-Bromo-2-methylquinolin-4-ol can be influenced by various environmental factors. For instance, the presence of other substances, pH levels, temperature, and light exposure can all impact the compound’s action .
properties
IUPAC Name |
8-bromo-2-methyl-1H-quinolin-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO/c1-6-5-9(13)7-3-2-4-8(11)10(7)12-6/h2-5H,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZEQVJZHDYRCBZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)C2=C(N1)C(=CC=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60357108 | |
Record name | 8-Bromo-2-methylquinolin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60357108 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Bromo-2-methylquinolin-4-ol | |
CAS RN |
1201-08-7 | |
Record name | 8-Bromo-2-methyl-4-quinolinol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1201-08-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 8-Bromo-2-methylquinolin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60357108 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1201-08-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.